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Compound of Interest

Compound Name: Trimethyl-D9 phosphate

Cat. No.: B579868

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Trimethyl-d9 phosphate, including detailed operational and disposal plans to foster a

secure research environment.

The deuterated organophosphorus compound, Trimethyl-d9 phosphate, and its unlabeled
counterpart, Trimethyl phosphate, are recognized as irritants, carcinogens, and mutagens.[1]
Adherence to strict safety protocols is crucial to mitigate risks. This document outlines the
necessary personal protective equipment (PPE), handling procedures, and emergency
responses to ensure the well-being of laboratory personnel.

Essential Safety and Physical Properties

A clear understanding of the substance's properties is the first step toward safe handling. The
following table summarizes the key quantitative data for Trimethyl phosphate, which is
considered analogous to Trimethyl-d9 phosphate in the absence of specific data for the

labeled compound.
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Property

Value

Source

Chemical Name

Trimethyl phosphate

[1]

CAS Number 512-56-1 [1]

Molecular Formula C3HoO4P [2]

Molecular Weight 140.07 g/mol [2]
Clear, colorless to light yellow

Appearance o [3]
liquid

Odor Pleasant, sweetish [3]

Flash Point 107 °C (224.6 °F) [3]

Known Hazards

Irritant, Carcinogen, Mutagen

[1]

TLV (Threshold Limit Value)

None verified

[1]

Operational Plan: A Step-by-Step Guide to Safe

Handling

A systematic approach to handling Trimethyl-d9 phosphate is critical to minimize exposure

and ensure a safe laboratory environment.

1. Engineering Controls and Location:

 All handling of Trimethyl-d9 phosphate must be conducted within a certified chemical fume

hood to ensure adequate ventilation.[1]

e An eyewash station and safety shower must be readily accessible in the immediate work

area.[1][4]

2. Personal Protective Equipment (PPE):

o Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are mandatory.[1]

Always inspect gloves for any signs of degradation or puncture before use.
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» Eye Protection: Wear chemical safety goggles with side shields.[1][4]

o Respiratory Protection: In addition to the fume hood, a self-contained breathing apparatus or
a chemical cartridge respirator should be used.[1]

» Body Protection: A chemical-resistant apron or lab coat and long-sleeved clothing are
required to prevent skin contact.|[3]

3. Handling and Storage:

o Store Trimethyl-d9 phosphate at room temperature in a tightly closed container, protected
from moisture.[1]

e The storage area should be well-ventilated.
e Avoid contact with skin, eyes, and clothing.[3]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Emergency Procedures: Immediate and Effective
Response

In the event of accidental exposure, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures

Immediately wash the affected area with large
Skin Contact amounts of soap and water.[5] Remove

contaminated clothing.

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ] )

the upper and lower eyelids.[5] Seek immediate

medical attention.

Remove the individual to fresh air. If breathing
Inhalation has stopped, begin rescue breathing.[5] Seek

immediate medical attention.

Do not induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water.[2][6]

Seek immediate medical attention.

Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation.[1]
Absorb the spill with an inert material like vermiculite or dry sand and place it in a sealed
container for disposal.[3][5]

Disposal Plan: Ensuring Environmental and
Regulatory Compliance

All waste containing Trimethyl-d9 phosphate must be treated as hazardous waste.

* Waste Collection: Collect all contaminated materials, including empty containers, absorbent
materials from spills, and disposable PPE, in a designated and properly labeled hazardous
waste container.

o Disposal Method: Disposal must be conducted through a licensed chemical disposal
company in accordance with all federal, state, and local regulations.[1] Do not dispose of this
chemical down the drain or in regular trash.

Workflow for Handling Trimethyl-d9 Phosphate
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The following diagram illustrates the standard operating procedure for safely handling
Trimethyl-d9 phosphate from receipt to disposal.

Receiving & Storage
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Caption: Workflow for the safe handling of Trimethyl-d9 phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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